![molecular formula C13H10Cl2N2O3S B5854555 4-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid](/img/structure/B5854555.png)
4-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid, also known as DTTA, is a thiazole-based compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.
Scientific Research Applications
4-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid has shown potential applications in various fields of scientific research. In medicinal chemistry, this compound has been investigated as a potential anticancer agent due to its ability to inhibit the activity of histone deacetylases (HDACs), enzymes that are overexpressed in many types of cancer. In biochemistry, this compound has been used as a probe to study protein-protein interactions and to develop biosensors for the detection of biomolecules. In materials science, this compound has been used as a building block for the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage, catalysis, and drug delivery.
Mechanism of Action
The mechanism of action of 4-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid is based on its ability to inhibit the activity of HDACs, which are enzymes that play a crucial role in the regulation of gene expression. HDACs remove acetyl groups from histone proteins, leading to the compaction of chromatin and the repression of gene expression. By inhibiting the activity of HDACs, this compound promotes the acetylation of histone proteins, leading to the activation of gene expression. This mechanism of action has been implicated in the anticancer activity of this compound, as many cancer cells have altered patterns of histone acetylation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of HDACs, leading to the acetylation of histone proteins and the activation of gene expression. In vivo studies have shown that this compound can inhibit the growth of cancer cells in animal models, suggesting that it may have potential as an anticancer agent. This compound has also been shown to have anti-inflammatory effects, which may be mediated by its ability to inhibit the activity of HDACs.
Advantages and Limitations for Lab Experiments
4-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid has several advantages for lab experiments. It is relatively easy to synthesize using standard laboratory techniques, and it is commercially available from several chemical suppliers. This compound has also been extensively characterized in terms of its chemical and physical properties, making it a well-established compound for scientific research. However, this compound has certain limitations for lab experiments. It is a relatively new compound, and its biological activity and mechanism of action are still being investigated. Additionally, this compound has not been extensively tested for toxicity or side effects, so caution should be exercised when working with this compound.
Future Directions
There are several future directions for research on 4-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid. One area of interest is the development of this compound-based anticancer agents. Several studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo, suggesting that it may have potential as an anticancer agent. Another area of interest is the development of this compound-based biosensors for the detection of biomolecules. This compound has been shown to have high binding affinity for certain biomolecules, making it a promising candidate for the development of biosensors. Finally, there is interest in the development of this compound-based materials, such as MOFs, for applications in gas storage, catalysis, and drug delivery. Overall, this compound is a promising compound that has the potential to make significant contributions to various fields of scientific research.
Synthesis Methods
4-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid can be synthesized through a multistep process that involves the reaction of 3,4-dichlorophenyl isothiocyanate with cysteine followed by the reaction of the resulting product with diethyl malonate. The final product is obtained through acid hydrolysis of the intermediate compound. The synthesis of this compound is relatively straightforward and can be accomplished using standard laboratory techniques.
properties
IUPAC Name |
4-[[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]amino]-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2N2O3S/c14-8-2-1-7(5-9(8)15)10-6-21-13(16-10)17-11(18)3-4-12(19)20/h1-2,5-6H,3-4H2,(H,19,20)(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIKUYYTUOKLGCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CSC(=N2)NC(=O)CCC(=O)O)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.